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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B10783251

Essential Safety and Handling Guide for DRI-C21045

Disclaimer: This document provides immediate safety and logistical guidance for DRI-C21045
based on publicly available data and general laboratory safety principles. A comprehensive and
official Safety Data Sheet (SDS) for DRI-C21045 was not directly retrievable from public
sources. It is imperative to obtain the official SDS from the supplier and consult with your
institution's Environmental Health and Safety (EHS) department before handling this
compound.

Compound Information

DRI-C21045 is a potent and selective small-molecule inhibitor of the CD40-CD40L
costimulatory protein-protein interaction (PPI).[1] It has been shown to inhibit the activation of
NF-kB and B cell proliferation induced by CD40L.[1] Research indicates that DRI-C21045
shows no signs of cytotoxicity at concentrations up to 200 uM and no genotoxic potential at
concentrations up to 500 pM.[1]
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Property Value Source

CAS Number 2101765-81-3 [1]

Molecular Formula C32H24N207S [2]

Molecular Weight 580.61 g/mol [2]

Appearance Solid powder (presumed) General knowledge
Solubility Soluble in DMSO [1]

Personal Protective Equipment (PPE)

Given the lack of a specific SDS, a cautious approach to PPE is warranted. The following table
outlines the recommended PPE for handling DRI-C21045 in a laboratory setting.

PPE Item Specification Rationale

Nitrile or other chemically To prevent skin contact with
Gloves .

resistant gloves. the compound.

Safety glasses with side To protect eyes from splashes

Eye Protection ) ) )
shields or goggles. or airborne patrticles.

To protect personal clothing
Lab Coat Standard laboratory coat. o
from contamination.

Not generally required for

handling small quantities in a ) )
] To prevent inhalation of the
) ) well-ventilated area. Use a ) o
Respiratory Protection -~ ) ) compound, especially if in
certified respirator (e.g., N95) if
] ) o powdered form.
there is a risk of aerosolization

or if handling large quantities.

Operational Plan: Handling and Storage

3.1. Engineering Controls:

o Work in a well-ventilated laboratory.
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o For procedures with a risk of aerosol generation (e.g., weighing, preparing stock solutions),
use a chemical fume hood or a biological safety cabinet.

3.2. Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

e Weighing: If weighing the solid compound, do so in a chemical fume hood to minimize
inhalation risk.

e Solution Preparation: To prepare a stock solution, add the solvent (e.g., DMSO) to the vial
containing the pre-weighed compound. Cap the vial and vortex or sonicate until fully
dissolved.

e Use in Experiments: When adding the compound to cell cultures or animal models, use
appropriate sterile techniques to avoid contamination.

» Post-Handling: After handling, decontaminate the work area and any equipment used.
Remove and dispose of PPE properly. Wash hands thoroughly with soap and water.

3.3. Storage:
o Store DRI-C21045 as a solid at -20°C for up to one year or at -80°C for up to two years.[1]

» Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at
-20°C or -80°C.[1]

o Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan

Dispose of DRI-C21045 and any contaminated materials in accordance with local, state, and
federal regulations.
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Waste Type

Disposal Method

Unused solid compound

Collect in a labeled, sealed container for

chemical waste disposal.

Contaminated labware (e.g., pipette tips, tubes)

Place in a designated chemical waste container.

Liquid waste (e.g., unused stock solutions)

Collect in a labeled, sealed container for
hazardous liquid waste disposal. Do not pour

down the drain.

Contaminated PPE (e.g., gloves, bench paper)

Dispose of in the appropriate chemical waste

stream as designated by your institution's EHS.

Visualizations

Experimental Workflow for Handling DRI-C21045  "dot
Logical Relationship of Safety Precautions
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Caption: Relationship between potential hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10783251#personal-protective-equipment-for-
handling-dri-c21045]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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